Cas no 73864-61-6 (2-4-(2-hydroxyethoxy)phenylacetonitrile)

• Product Name: 2-4-(2-hydroxyethoxy)phenylacetonitrile
• CAS No: 73864-61-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 4658176
• PubChem ID: 20535716
• Update Time: 2025-06-08

2-4-(2-hydroxyethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-hydroxyethoxy)phenyl]acetonitrile
• Benzeneacetonitrile, 4-(2-hydroxyethoxy)-
• 2-4-(2-hydroxyethoxy)phenylacetonitrile

• Inchi： 1S/C10H11NO2/c11-6-5-9-1-3-10(4-2-9)13-8-7-12/h1-4,12H,5,7-8H2
• InChI Key： VMBRYBBPGMAXEJ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(OCCO)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-4-(2-hydroxyethoxy)phenylacetonitrile

Professional Introduction to Compound with CAS No. 73864-61-6 and Product Name: 2-4-(2-hydroxyethoxy)phenylacetonitrile

2-4-(2-hydroxyethoxy)phenylacetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 73864-61-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a nitrile group and a hydroxyethoxy side chain attached to a phenyl ring, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both polar and non-polar functional groups in its molecular structure allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The 2-hydroxyethoxy moiety in the compound's name is particularly noteworthy, as it introduces a hydrophilic character to the molecule while maintaining its overall lipophilicity. This balance is crucial for designing molecules that can effectively traverse biological membranes while remaining soluble in aqueous environments within the body. Such properties are highly desirable in pharmaceutical applications, where bioavailability and metabolic stability are key factors determining a drug's efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-4-(2-hydroxyethoxy)phenylacetonitrile and its derivatives. The nitrile group, a well-known pharmacophore, is frequently incorporated into drug molecules due to its ability to participate in hydrogen bonding and metal coordination interactions. These interactions can enhance binding affinity to biological targets, such as enzymes and receptors, which are critical for modulating cellular processes.

One of the most compelling aspects of 2-4-(2-hydroxyethoxy)phenylacetonitrile is its versatility as a building block for more complex molecular architectures. Researchers have leveraged this compound to synthesize novel analogs with tailored biological activities. For instance, modifications of the phenyl ring or the hydroxyethoxy side chain have led to the discovery of compounds with anti-inflammatory, anticancer, and antimicrobial properties. These findings underscore the importance of 73864-61-6 as a versatile scaffold in medicinal chemistry.

The synthesis of 2-4-(2-hydroxyethoxy)phenylacetonitrile typically involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and protection-deprotection strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and selectivity. These techniques not only enhance the efficiency of producing 73864-61-6 but also open doors for further derivatization and optimization.

Recent studies have highlighted the potential of 2-4-(2-hydroxyethoxy)phenylacetonitrile in addressing unmet medical needs. For example, researchers have investigated its role as a precursor in the development of small-molecule inhibitors targeting disease-causing proteins. The compound's ability to undergo structural modifications allows scientists to fine-tune its pharmacokinetic and pharmacodynamic profiles. This adaptability is particularly valuable in tackling complex diseases where multiple targets need to be addressed simultaneously.

The use of computational chemistry has also played a pivotal role in understanding the behavior of 2-4-(2-hydroxyethoxy)phenylacetonitrile both in vitro and in silico. Molecular modeling studies have provided insights into how this compound interacts with biological targets at an atomic level. These insights are crucial for rational drug design, enabling researchers to predict and optimize binding affinities before conducting costly experimental trials.

In conclusion, 2-4-(2-hydroxyethoxy)phenylacetonitrile (CAS No. 73864-61-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts aimed at improving human health.